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Cat. No.: B029778 Get Quote

Umbelliferone-4-acetic Acid: A Comprehensive
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
Umbelliferone-4-acetic acid, also known as 7-hydroxycoumarin-4-acetic acid, is a derivative

of umbelliferone, a naturally occurring coumarin. This compound has garnered significant

interest in various scientific fields due to its intrinsic fluorescence and potential biological

activities. It serves as a versatile building block in the synthesis of more complex molecules

and as a tool in biochemical and cellular studies. This technical guide provides an in-depth

overview of the physical and chemical properties of Umbelliferone-4-acetic acid, detailed

experimental protocols for its synthesis, and an exploration of its known and potential biological

activities and associated signaling pathways.

Physical and Chemical Properties
Umbelliferone-4-acetic acid is a white to off-white crystalline powder. Its core structure consists

of a benzopyrone (coumarin) ring with a hydroxyl group at the 7-position and an acetic acid

group at the 4-position.
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Table 1: General and Physical Properties of
Umbelliferone-4-acetic Acid

Property Value Reference(s)

Molecular Formula C₁₁H₈O₅ [1]

Molecular Weight 220.18 g/mol [1]

Appearance
White to off-white crystalline

powder
[1]

Melting Point
200-213 °C, 212 °C

(decomposes)
[1][2]

Solubility
Soluble in DMSO and

methanol.
[2]

Purity ≥97% (HPLC), ≥98% (NMR) [2][3]

CAS Number 6950-82-9 [1]

Table 2: Spectroscopic Properties of Umbelliferone-4-
acetic Acid
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Spectroscopic Data Wavelength/Shift Reference(s)

Maximum Absorption

Wavelength (λmax)
326 nm (in Methanol) [4]

Fluorescence Excitation (Ex) 360 nm (in DMSO) [2]

Fluorescence Emission (Em) 450 nm (in DMSO) [2]

¹H NMR (DMSO-d6, 400 MHz),

δ (ppm)

11.08 (1H, s, COOH), 7.41-

6.98 (2H, m, H-5 and H-6),

6.69-6.23 (2H, m, H-8 and H-

3), 4.93 (1H, dd, OH), 3.02-

2.89 (2H, m, CH₂)

[4]

¹³C NMR (DMSO-d6, 100

MHz), δ (ppm)

171.5 (C=O), 160.2 (C-2),

152.4 (C-4), 150.5 (C-8a),

135.2 (C-6), 124.8 (C-5), 122.9

(C-7), 120.1 (C-4a), 112.5 (C-

3), 104.1 (C-8), 37.0 (-CH₂)

[4]

High-Resolution Mass

Spectrometry (HRMS) (+ESI)

[M+H]⁺

Calculated: 221.0445,

Measured: 221.0464
[5]

Chemical Structure
Caption: Chemical structure of Umbelliferone-4-acetic acid.

Experimental Protocols
The synthesis of Umbelliferone-4-acetic acid and its derivatives often employs the Pechmann

condensation, a classic method for preparing coumarins.

Synthesis of 7-Hydroxycoumarin-4-acetic acid
Method A (Conventional Heating):

A mixture of citric acid (0.02 mol) and concentrated sulfuric acid (0.03 mol) is stirred at room

temperature for 30 minutes.
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The mixture is then placed in a boiling water bath to facilitate the removal of carbon

monoxide. (Caution: This step should be performed in a well-ventilated fume hood).

The reaction mixture is cooled to 10 °C.

Resorcinol (0.02 mol), pre-cooled to 10 °C, is added dropwise to the mixture.

The reaction mixture is stirred at room temperature for 48 hours.

The mixture is then decanted onto ice, leading to the precipitation of the product.

The precipitate is filtered and dissolved in a saturated sodium bicarbonate solution.

The solution is then acidified to re-precipitate the product, which is subsequently filtered,

washed with deionized water, and dried.[4][6]

Method B (Microwave-Assisted):

A mixture of citric acid (0.02 mol), concentrated sulfuric acid (0.03 mol), and resorcinol (0.02

mol) is placed in a microwave reactor.

The mixture is heated at 10% power for 4 minutes.

The resulting product is worked up as described in Method A (steps 6-8).[6]

General Experimental Workflow

General workflow for the synthesis of Umbelliferone-4-acetic acid.
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Caption: General workflow for the synthesis of Umbelliferone-4-acetic acid.
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Biological Activities and Signaling Pathways
While Umbelliferone-4-acetic acid is widely utilized as a fluorescent probe and a substrate for

various enzymes, detailed studies on its specific biological activities and modulation of

signaling pathways are less common compared to its parent compound, umbelliferone.[2][7] It

is, however, used as a model compound in antioxidant studies and is explored in

pharmaceutical development for its potential therapeutic effects.[2]

The biological activities of the parent compound, umbelliferone, can provide insights into the

potential therapeutic applications of its derivatives.

Anti-inflammatory and Antioxidant Effects of
Umbelliferone
Studies on umbelliferone have demonstrated its potent anti-inflammatory and antioxidant

properties. For instance, in a rat model of ulcerative colitis induced by acetic acid,

umbelliferone was shown to ameliorate tissue injury.[1][4][8] The proposed mechanisms involve

the modulation of key inflammatory and antioxidant signaling pathways.

Signaling Pathways Modulated by Umbelliferone:

Downregulation of the TLR4/NF-κB-p65/iNOS Signaling Pathway: Umbelliferone has been

shown to reduce the expression of Toll-like receptor 4 (TLR4), nuclear factor-kappa B (NF-κB

p65), and inducible nitric oxide synthase (iNOS).[1][8] This leads to a decrease in the

production of pro-inflammatory cytokines such as TNF-α and IL-6.[8]

Upregulation of the SIRT1/PPARγ Signaling Pathway: Umbelliferone can enhance the

expression of Sirtuin 1 (SIRT1) and peroxisome proliferator-activated receptor-gamma

(PPARγ), which are involved in inhibiting oxidative stress and inflammation.[1][8]
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Signaling pathways modulated by Umbelliferone.
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Caption: Signaling pathways modulated by the parent compound, Umbelliferone.

Conclusion
Umbelliferone-4-acetic acid is a valuable compound for researchers in chemistry, biology, and

medicine. Its well-defined physical and chemical properties, coupled with established synthesis

protocols, make it readily accessible for a variety of applications. While its primary use to date

has been as a fluorescent tool, the known biological activities of its parent compound,

umbelliferone, suggest that Umbelliferone-4-acetic acid may also possess significant
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therapeutic potential, particularly in the areas of inflammation and oxidative stress. Further

research is warranted to fully elucidate the specific biological mechanisms and signaling

pathways modulated by this intriguing molecule, paving the way for its potential use in drug

discovery and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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